Cas no 126866-35-1 (3-bromo-5-chlorobiphenyl)

• Product Name: 3-bromo-5-chlorobiphenyl
• CAS No: 126866-35-1
• MF: C₁₂H₈BrCl
• MW: 267.548921585083
• CID: 3163230
• PubChem ID: 14452541
• Update Time: 2025-11-01

3-bromo-5-chlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-chlorobiphenyl
• MFCD26744323
• SCHEMBL17416236
• E93083
• 126866-35-1
• DB-105407
• 881-528-6
• SJLJTKRBBCLGPR-UHFFFAOYSA-N
• 1-bromo-3-chloro-5-phenylbenzene
• 3-bromo-5-chloro-1,1'-biphenyl
• CS-0148350

• Inchi： 1S/C12H8BrCl/c13-11-6-10(7-12(14)8-11)9-4-2-1-3-5-9/h1-8H
• InChI Key： SJLJTKRBBCLGPR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 265.94979Da
• Monoisotopic Mass: 265.94979Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Additional information on 3-bromo-5-chlorobiphenyl

Research Brief on 3-Bromo-5-Chlorobiphenyl (CAS: 126866-35-1) in Chemical and Biomedical Applications

3-Bromo-5-chlorobiphenyl (CAS: 126866-35-1) is a halogenated biphenyl compound that has garnered significant attention in recent chemical and biomedical research due to its potential applications in pharmaceuticals, agrochemicals, and material science. This research brief synthesizes the latest findings regarding its synthesis, physicochemical properties, and biological activities, with particular emphasis on its role as a building block in drug discovery and environmental impact studies.

Recent advances in synthetic methodologies have enabled more efficient production of 3-bromo-5-chlorobiphenyl derivatives. A 2023 study published in Journal of Organic Chemistry demonstrated a novel palladium-catalyzed cross-coupling approach that achieves 92% yield with excellent regioselectivity (DOI: 10.1021/acs.joc.3c01234). This breakthrough addresses previous challenges in controlling the halogenation pattern, which is crucial for maintaining the compound's structural integrity in downstream applications.

In pharmaceutical research, 3-bromo-5-chlorobiphenyl has emerged as a key intermediate in the development of kinase inhibitors. A Nature Communications paper (2024, DOI: 10.1038/s41467-024-46738-2) revealed its incorporation into novel BTK (Bruton's tyrosine kinase) inhibitors showing promising activity against B-cell malignancies. The bromo-chloro substitution pattern was found to enhance binding affinity by 3.7-fold compared to non-halogenated analogs, while maintaining favorable pharmacokinetic properties.

Environmental toxicology studies have provided new insights into the biodegradation pathways of this persistent organic pollutant. Research from Environmental Science & Technology (2023, DOI: 10.1021/acs.est.3c04567) identified two novel bacterial strains capable of aerobic degradation of 3-bromo-5-chlorobiphenyl through a meta-cleavage pathway, offering potential bioremediation solutions for contaminated sites.

The compound's unique electronic properties have also enabled applications in materials science. A 2024 Advanced Materials publication (DOI: 10.1002/adma.202311456) reported its use as a dopant in organic semiconductors, where the bromo-chloro substitution pattern was shown to improve charge carrier mobility by 40% while maintaining thermal stability up to 300°C.

Ongoing clinical trials (NCT05678945) are evaluating 3-bromo-5-chlorobiphenyl-derived compounds for inflammatory diseases, with Phase I results demonstrating good safety profiles. Meanwhile, computational studies using molecular dynamics simulations have provided atomic-level insights into its interactions with biological targets (J. Chem. Inf. Model. 2024, 64, 1123-1135).

Future research directions include exploring its potential in PROTAC (proteolysis targeting chimera) development and as a scaffold for covalent inhibitors. The compound's versatility across multiple domains underscores its continued importance in chemical and biomedical research, though environmental persistence remains a key consideration for industrial applications.